Cas no 202340-45-2 (2(S)-(Dodecylsulfanyl)-N-(4-hydroxy-2,3,5-trimethylphenyl)-2-phenylacetamide)

• Product Name: 2(S)-(Dodecylsulfanyl)-N-(4-hydroxy-2,3,5-trimethylphenyl)-2-phenylacetamide
• CAS No: 202340-45-2
• MF: C₂₉H₄₃NO₂S
• MW: 469.722227334976
• CID: 1392420
• PubChem ID: 9804740
• Update Time: 2025-05-20

2(S)-(Dodecylsulfanyl)-N-(4-hydroxy-2,3,5-trimethylphenyl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2(S)-(Dodecylsulfanyl)-N-(4-hydroxy-2,3,5-trimethylphenyl)-2-phenylacetamide
• Eflucimibe
• F-12511
• N-(4-hydroxy-2,3,5-trimethylphenyl)tetradecanethioamide
• (2S)-2-dodecylsulfanyl-N-(4-hydroxy-2,3,5-trimethylphenyl)-2-phenylacetamide
• SCHEMBL668292
• (S)-2-(Dodecylthio)-4'-hydroxy-2',3',5'-trimethyl-2-phenylacetanilide
• TS-08511
• US9149492, Eflucimibe (F12511)
• AKOS040748308
• CHEBI:231068
• CHEMBL1908306
• DTXSID70174085
• (S)-2',3',5'-TRIMETHYL-4'-HYDROXY-.ALPHA.-DODECYLTHIOACETANILIDE
• Eflucimibe [INN]
• BDBM182848
• HY-19286
• 202340-45-2
• UNII-3DK1X2C37M
• (S)-2',3',5'-Trimethyl-4'-hydroxy-alpha-dodecylthioacetanilide
• (S)-2-(dodecylthio)-N-(4-hydroxy-2,3,5-trimethylphenyl)-2-phenylacetamide
• 3DK1X2C37M
• (2S)-2-dodecylsulanyl-N-(4-hydroxy-2,3,5-trimethylphenyl)-2-phenylacetamide
• Q27257077
• CS-0015026

• Inchi： 1S/C29H43NO2S/c1-5-6-7-8-9-10-11-12-13-17-20-33-28(25-18-15-14-16-19-25)29(32)30-26-21-22(2)27(31)24(4)23(26)3/h14-16,18-19,21,28,31H,5-13,17,20H2,1-4H3,(H,30,32)/t28-/m0/s1
• InChI Key： ZXEIEKDGPVTZLD-NDEPHWFRSA-N
• SMILES： S([C@H](C(NC1C=C(C)C(=C(C)C=1C)O)=O)C1C=CC=CC=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 469.30169
• Monoisotopic Mass: 469.30145079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 15
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Solid powder
• PSA: 49.33

2(S)-(Dodecylsulfanyl)-N-(4-hydroxy-2,3,5-trimethylphenyl)-2-phenylacetamide Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on 2(S)-(Dodecylsulfanyl)-N-(4-hydroxy-2,3,5-trimethylphenyl)-2-phenylacetamide

Comprehensive Guide to 2(S)-(Dodecylsulfanyl)-N-(4-hydroxy-2,3,5-trimethylphenyl)-2-phenylacetamide (CAS No. 202340-45-2)

2(S)-(Dodecylsulfanyl)-N-(4-hydroxy-2,3,5-trimethylphenyl)-2-phenylacetamide (CAS No. 202340-45-2) is a specialized organic compound with a unique molecular structure that combines a phenylacetamide backbone with a dodecylsulfanyl group. This compound has garnered significant attention in the fields of medicinal chemistry and material science due to its potential applications in drug development and advanced material synthesis. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic pathways.

The compound's chemical properties include a molecular weight of approximately 469.7 g/mol and a lipophilic nature due to the presence of the dodecylsulfanyl chain. This lipophilicity enhances its compatibility with biological membranes, making it a candidate for drug delivery systems. Additionally, the 4-hydroxy-2,3,5-trimethylphenyl moiety contributes to its antioxidant potential, a feature that aligns with current trends in anti-aging research and oxidative stress management.

In the context of pharmaceutical applications, 2(S)-(Dodecylsulfanyl)-N-(4-hydroxy-2,3,5-trimethylphenyl)-2-phenylacetamide has been explored for its role in modulating enzymatic activity. Recent studies suggest its potential as an inhibitor for specific enzymes involved in inflammatory pathways, which is a hot topic in autoimmune disease research. The compound's ability to interact with protein targets has also sparked interest in precision medicine, where tailored therapies are developed for individual patients.

From a material science perspective, this compound's amphiphilic nature (due to the combination of hydrophobic and hydrophilic groups) makes it suitable for designing self-assembling nanomaterials. These materials are pivotal in developing next-generation sensors and nanocarriers, which are highly sought after in diagnostics and targeted therapy. The dodecylsulfanyl group further enhances its utility in creating stable colloidal systems, a key requirement in nanotechnology.

The synthetic pathways for 2(S)-(Dodecylsulfanyl)-N-(4-hydroxy-2,3,5-trimethylphenyl)-2-phenylacetamide often involve multi-step organic reactions, including amide coupling and thioether formation. Optimizing these processes is a focus area for green chemistry initiatives, which aim to reduce waste and improve efficiency. This aligns with the growing demand for sustainable chemical synthesis methods in the industry.

Market trends indicate a rising demand for high-purity specialty chemicals like 2(S)-(Dodecylsulfanyl)-N-(4-hydroxy-2,3,5-trimethylphenyl)-2-phenylacetamide, driven by advancements in biopharmaceuticals and nanomedicine. Suppliers are increasingly focusing on GMP-compliant production to meet regulatory standards, ensuring consistency and safety for research and industrial use. The compound's niche applications also make it a valuable asset for patented formulations in competitive markets.

For researchers and industry professionals, understanding the stability and storage conditions of 2(S)-(Dodecylsulfanyl)-N-(4-hydroxy-2,3,5-trimethylphenyl)-2-phenylacetamide is critical. Recommendations typically include storage in a cool, dry environment away from light to prevent degradation. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify purity and monitor batch-to-batch consistency.

In summary, 2(S)-(Dodecylsulfanyl)-N-(4-hydroxy-2,3,5-trimethylphenyl)-2-phenylacetamide (CAS No. 202340-45-2) represents a versatile compound with broad applicability in life sciences and advanced materials. Its unique structural features and functional groups position it as a promising candidate for future innovations in therapeutics and nanotechnology. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science.